Cas no 88098-79-7 (1-Propanone, 1-benzo[b]thien-3-yl-3-chloro-)

• Product Name: 1-Propanone, 1-benzo[b]thien-3-yl-3-chloro-
• CAS No: 88098-79-7
• MF: C₁₁H₉ClOS
• MW: 224.706560850143
• CID: 645175
• PubChem ID: 11031517
• Update Time: 2025-04-19

1-Propanone, 1-benzo[b]thien-3-yl-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-benzo[b]thien-3-yl-3-chloro-
• 1-(1-benzothiophen-3-yl)-3-chloropropan-1-one
• SCHEMBL1578054
• NRUAUZRCHDQERU-UHFFFAOYSA-N
• 88098-79-7
• 1-benzo[b]thiophen-3-yl-3-chloro-propan-1-one
• DTXSID10452632
• 1-benzo[b]thiophen-3-yl-3chloro-1-propanone

• Inchi： 1S/C11H9ClOS/c12-6-5-10(13)9-7-14-11-4-2-1-3-8(9)11/h1-4,7H,5-6H2
• InChI Key： NRUAUZRCHDQERU-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CSC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 224.0062638g/mol
• Monoisotopic Mass: 224.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų